1-ethyl-3-((4-fluorophenyl)sulfonyl)-6-methylquinolin-4(1H)-one

• IUPAC Name: 1-ethyl-3-(4-fluorophenyl)sulfonyl-6-methylquinolin-4-one
• InChI: InChI=1S/C18H16FNO3S/c1-3-20-11-17(18(21)15-10-12(2)4-9-16(15)20)24(22,23)14-7-5-13(19)6-8-14/h4-11H,3H2,1-2H3
• InChI Key: ULGFVUINNFHTBU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)C2=C1C=CC(=C2)C)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H16FNO3S
• Molecular Weight: 345.4 g/mol

Description

1-ethyl-3-((4-fluorophenyl)sulfonyl)-6-methylquinolin-4(1H)-one is a synthetic compound that belongs to the class of quinolone derivatives. It has been widely studied for its potential applications in the field of medicinal chemistry.

Scientific Research Applications

Synthesis and Biological Applications

Antibacterial Properties

Research has shown that quinoline derivatives exhibit broad antibacterial activity, which could be potentially utilized in the treatment of systemic infections due to their toxicological and pharmacokinetic profiles (Goueffon et al., 1981).

Fluorescent Probes for Biological Imaging

A novel two-photon fluorescent probe based on a quinoline derivative was developed for detecting DTT (Dithiothreitol), showing potential applications in biological imaging due to its quick response and high selectivity (Sun et al., 2018).

Catalytic Synthesis

The compound has been used in the catalytic synthesis of polyhydroquinoline derivatives, demonstrating its utility in organic synthesis processes (Khaligh, 2014).

Cancer Research

A derivative was synthesized and characterized for its potent inhibitory activity against VEGFR-2 and EGFR tyrosine kinases, indicating potential as an effective anti-cancer agent (Riadi et al., 2021).

Chemical Synthesis and Structural Analysis

Broad-Spectrum Antibacterial Agent Synthesis

The synthesis of a potent broad-spectrum antibacterial agent effective against resistant organisms like MRSA showcases the compound's significance in developing new antibiotics (Hashimoto et al., 2007).

Pharmacological Screening

Fluoro-substituted benzothiazoles comprising sulphonamido quinazolinyl imidazole have been synthesized for biological and pharmacological screening, highlighting the compound's versatility in drug discovery (Patel et al., 2009).